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Compound of Interest

Compound Name: ATP disodium trihydrate

Cat. No.: B2816289 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation, storage, and handling of a stock

solution of Adenosine 5'-triphosphate (ATP) disodium trihydrate. Adherence to this protocol will

ensure the quality, stability, and reliable performance of the ATP stock solution in various

experimental applications.

Quantitative Data Summary
A clear understanding of the physicochemical properties of ATP disodium trihydrate is crucial

for accurate stock solution preparation. The following table summarizes key quantitative data.
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Property Value References

Molecular Formula C₁₀H₁₄N₅Na₂O₁₃P₃ · 3H₂O [1][2]

Molecular Weight 605.19 g/mol [2][3][4][5][6]

Appearance Fine white crystalline powder [2]

Solubility in Water 50 mg/mL [7][8]

110 mg/mL at 25°C [9]

150 mg/mL [4]

175 mg/mL (requires

ultrasonic)
[10]

Solubility in other solvents Ethanol: <1 mg/mL at 25°C [9]

DMSO: <1 mg/mL at 25°C [9]

PBS (pH 7.2): ~10 mg/mL [9]

Storage of Powder -20°C, desiccated [2][4][7]

Storage of Stock Solution -20°C for several months [5][10][11]

-80°C for up to 6 months [10][12]

2-8°C for one week [5]

pH of aqueous solution ~3.5 (unadjusted) [7][8]

Experimental Protocol: Preparation of a 100 mM ATP
Stock Solution
This protocol details the steps for preparing a 100 mM stock solution of ATP disodium
trihydrate. For other concentrations, the mass of ATP disodium trihydrate should be

adjusted accordingly.

Materials and Equipment:
ATP disodium trihydrate (powder)
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Nuclease-free water (ultrapure)

1 M NaOH solution

0.22 µm sterile syringe filter

Sterile microcentrifuge tubes or vials

Analytical balance

pH meter or pH strips

Volumetric flask

Stir plate and stir bar

Pipettes and sterile pipette tips

Procedure:
Calculate the required mass of ATP disodium trihydrate.

To prepare 10 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 605.19 g/mol = 0.6052 g

Weigh the ATP disodium trihydrate.

Using an analytical balance, accurately weigh out 0.6052 g of ATP disodium trihydrate
powder.

Dissolve the ATP powder.

Transfer the weighed powder to a beaker or flask containing a stir bar.

Add approximately 8 mL of nuclease-free water.
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Place the beaker on a stir plate and stir until the powder is completely dissolved. The

solution should be clear and colorless.[7]

Adjust the pH of the solution.

The unadjusted pH of an ATP solution is acidic (around 3.5).[7][8]

Slowly add 1 M NaOH dropwise while monitoring the pH with a calibrated pH meter or pH

strips.

Adjust the pH to 7.5.[13] This is crucial for the stability and biological activity of ATP.

Bring the solution to the final volume.

Carefully transfer the pH-adjusted solution to a 10 mL volumetric flask.

Rinse the original beaker with a small amount of nuclease-free water and add the rinse to

the volumetric flask to ensure a quantitative transfer.

Add nuclease-free water to bring the final volume to the 10 mL mark.

Sterilize the stock solution.

To prevent microbial contamination, sterile filter the solution through a 0.22 µm syringe

filter into a sterile container.[13]

Aliquot and store the stock solution.

To avoid repeated freeze-thaw cycles which can lead to degradation, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[10][11]

Label the aliquots clearly with the name of the solution, concentration, and date of

preparation.

Store the aliquots at -20°C or -80°C.[10][12]
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Signaling Pathway
ATP is a key signaling molecule in purinergic signaling, acting on P2 receptors.

Extracellular Space Intracellular Space

ATP

P2X Receptor
(Ligand-gated ion channel)

binds

P2Y Receptor
(G-protein coupled)

binds

Ion Influx
(e.g., Ca²⁺, Na⁺)

G-protein activation

Cellular Response

Downstream Signaling
(e.g., PLC, AC) Cellular Response

Click to download full resolution via product page

Caption: ATP signaling through P2X and P2Y receptors.

Experimental Workflow
The following diagram illustrates the workflow for preparing the ATP stock solution.
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Caption: Workflow for ATP stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2816289?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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